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Compound of Interest

Compound Name: Pivalic acid

Cat. No.: B121385

For Researchers, Scientists, and Drug Development Professionals

Pivalic acid, also known as 2,2-dimethylpropanoic acid or trimethylacetic acid, is a valuable
carboxylic acid utilized in various chemical syntheses and industrial applications.[1] Its unique
sterically hindered structure makes it a useful building block in pharmaceuticals,
agrochemicals, and polymers.[1] However, its hazardous properties necessitate a thorough
understanding of its safety and handling precautions to ensure the well-being of laboratory
personnel and the protection of the environment. This guide provides a comprehensive
overview of the safety protocols, hazard information, and emergency procedures for pivalic
acid.

Physicochemical and Toxicological Data

A clear understanding of the physical, chemical, and toxicological properties of a substance is
foundational to its safe handling. The following tables summarize key quantitative data for
pivalic acid.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C5H1002

Molecular Weight 102.13 g/mol

Appearance Colorless crystalline solid[2][3]

Odor Pungent[4][5]

Melting Point 32-35°C (90 - 95 °F)

Boiling Point 163 - 164 °C (325 - 327 °F)

Flash Point 63 - 64 °C (145.4 - 147.2 °F) (closed cup)[3][4]
Density 0.889 - 0.905 g/cm? at 20-25 °C[5]

Vapor Pressure

9.75 mmHg at 60 °C[4]

Vapor Density

3.6 (vs ain)[3][6]

Solubility in Water

27.9 g/L at 20 °C[3]

log Pow (n-octanol/water) <lat20°C
Table 2: Toxicological Data
Metric Value Species Route
LD50 (Lethal Dose, 900 - 2000 mg/kg[3][5]
Rat Oral

50%) [7]
LD50 (Lethal Dose,

1900 mg/kg[5]1[7] Rat Dermal
50%)
NOAEL (No Observed

30 mg/kg Rat Oral (Repeated dose)

Adverse Effect Level)

Hazard Identification and Classification

Pivalic acid is classified as a hazardous substance and requires careful handling.[7] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
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standardized framework for communicating its hazards.

GHS Classification:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

o Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[5][8]

» Skin Corrosion/Irritation (Category 1B/2), H314/H315: Causes severe skin burns and eye
damage or causes skin irritation.[5][8]

e Serious Eye Damage/Eye Irritation (Category 1/2A), H318/H319: Causes serious eye
damage or causes serious eye irritation.[3][5]

Signal Word: Danger or Warning|[3]

Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5][8]

H314: Causes severe skin burns and eye damage.[8]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

The following diagram illustrates the logical flow from hazard identification to the
implementation of control measures.
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Hazard Identification

Harmful if swallowed or in contact with skil

Pivalic Acid Hazards:
- Corrosive to skin and eyes
- Combustible solid

n} Leads to 7

Risk Assessment
s based o)

Evaluate risks based on:

- Quantity of substance
- Duration of exposure

Informs

- Type of procedure

Informs

Control Measures

Engineering Controls:

- Fume hood
- Local exhaust ventilation

Personal Protective Equipment (PPE):
- Chemical goggles/face shield
- Impervious gloves (e.g., PVC, nitrile)
- Lab coat/chemical resistant suit
- Closed-toe shoes

Administrative Controls:
- Standard Operating Procedures (SOPSs)
- Safety training
- Restricted access

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Flowchart for Pivalic Acid.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize the risks

associated with pivalic acid

3.1. General Handling Workflow

The following diagram outlines a general workflow for the safe handling of pivalic acid in a

laboratory setting.
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(in a fume hood)

Conduct Experiment
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:
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:
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Caption: General Workflow for Safe Handling of Pivalic Acid.
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3.2. Personal Protective Equipment (PPE)
The following PPE is recommended when handling pivalic acid:

o Eye Protection: Chemical safety goggles and a face shield are necessary to protect against
splashes and dust.[7]

o Skin Protection: Chemical-resistant gloves (e.g., PVC, nitrile rubber) should be worn.[7] A lab
coat or a chemical-resistant suit is also required to prevent skin contact.[8] Safety footwear
or gumboots should be used when handling larger quantities.[7]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.

[71[]
3.3. Storage Requirements

Proper storage of pivalic acid is essential to maintain its stability and prevent hazardous
situations.

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed.[7]

Store away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.[3]

Protect containers from physical damage.[7]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
4.1. First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, also
under the eyelids.[3][4] Remove contact lenses if present and easy to do.[9] Seek immediate
medical attention.[3][9]
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o Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with
soap and plenty of water for at least 15 minutes.[4] Seek immediate medical attention.[9]

 Inhalation: Move the person to fresh air.[4] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[10] Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[8] Seek immediate medical
attention.[9]

4.2. Firefighting Measures
Pivalic acid is a combustible solid.[7]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Heating may cause containers to rupture violently.[7] Combustion can
produce carbon monoxide and carbon dioxide.[7]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[4]

4.3. Accidental Release Measures

The response to a spill will depend on its size.

Pivalic Acid Spill

Small scale

Large scale

Minor Spill / \ Major Spill
1. Evacuate immediate area. 1. Evacuate the entire area and move upwind.
2. Wear appropriate PPE. 2. Alert emergency responders.
3. Cover with absorbent material (e.g., vermiculite, sand). 3. Restrict access to the area.
4. Collect into a labeled container for disposal. 4. Contain the spill if possible without risk.
5. Clean the area with soap and water. 5. Await emergency personnel for cleanup.
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Caption: Pivalic Acid Spill Response Protocol.

For a minor spill, ensure proper ventilation and wear appropriate PPE.[7] Remove all ignition
sources.[7] Use an absorbent material like sand or vermiculite to contain the spill, then collect it
into a labeled container for disposal.[7] For a major spill, evacuate the area and contact
emergency services.[7]

Disposal Considerations

Dispose of pivalic acid and its containers in accordance with local, regional, and national
regulations.[4] Do not allow the product to enter drains or waterways.[5]

Experimental Protocols

Detailed experimental protocols for safety testing of pivalic acid are highly specific to the
nature of the test (e.g., in vitro skin corrosion test, acute oral toxicity study) and are typically
performed by certified laboratories following standardized guidelines such as those from the
OECD (Organisation for Economic Co-operation and Development). It is recommended to
consult these specific guidelines (e.g., OECD Guideline 431 for in vitro skin corrosion) for
detailed methodologies. The safe handling procedures outlined in this guide are fundamental
prerequisites for conducting any such experimental work.

By adhering to the guidelines presented in this technical guide, researchers, scientists, and
drug development professionals can safely handle pivalic acid, minimizing the risk of
exposure and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Pivalic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121385#pivalic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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